Cas no 20045-06-1 (2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, methyl ester,(2S,3E,6S,7aS,12aR,12bS,14R)-)

2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, methyl ester,(2S,3E,6S,7aS,12aR,12bS,14R)- Properties

Names and Identifiers

• Picralinal
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-for...
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, m
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylicacid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, methyl ester,(2S,3E,6S,7aS,12aR,12bS,14R)-
• Methyl (2β,5β,15α,16ξ,19Z)-17-oxo-1,2-dihydro-2,5-epoxyakuammilan -16-carboxylate
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine,akuammilan-16-carboxylic acid deriv.
• Akuammilan-16-carboxylicacid, 2,5-epoxy-1,2-dihydro-17-oxo-, methyl ester, (2a,5a,16R)-
• Picralinal (7CI)
• Picraline,16-de(acetoxymethyl)-16-formyl- (8CI)
• [ "" ]
• Picraline, 16-de(acetoxymethyl)-16-formyl-; 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine, akuammilan-16-carboxylic acid deriv.
• 20045-06-1
• methyl (1R,9S,11S,14E,15S,17S,19R)-14-ethylidene-19-formyl-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
• CHEMBL590273
• 2H,12H-6,12a-Epoxy-2,7a-methanoindolo[2,3-a]quinolizine-14-carboxylic acid, 3-ethylidene-14-formyl-1,3,4,6,7,12b-hexahydro-, methyl ester, (2S,3E,6S,7aS,12aR,12bS,14R)-
• AKOS040762194
• methyl (1R,9S,11S,14E,15S,17S,19R)-14-ethylidene-19-formyl-18-oxa-2,12-diazahexacyclo[9.6.1.1^{9,15.0^{1,9.0^{3,8.0^{12,17]nonadeca-3,5,7-triene-19-carboxylate
• methyl (1R,9S,11S,14E,15S,17S,19R)-14-ethylidene-19-formyl-18-oxa-2,12-diazahexacyclo(9.6.1.19,15.01,9.03,8.012,17)nonadeca-3,5,7-triene-19-carboxylate
• +Expand

• InChIKey： RHBAENOZUZWALZ-PSPBDLMQSA-N
• Inchi： InChI=1S/C21H22N2O4/c1-3-12-10-23-16-8-14(12)19(11-24,18(25)26-2)20-9-17(23)27-21(16,20)22-15-7-5-4-6-13(15)20/h3-7,11,14,16-17,22H,8-10H2,1-2H3/b12-3-/t14?,16-,17+,19?,20-,21-/m0/s1
• SMILES： O1[C@@H]2C[C@@]34C5=CC=CC=C5N[C@@]13[C@@H]1CC(/C(=C\C)/CN12)C4(C=O)C(=O)OC

Computed Properties

• Exact Mass: 366.15795719g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 366.15795719g/mol
• Heavy Atom Count: 27
• Complexity: 767
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Color/Form: Powder